Cas no 321687-05-2 (2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid)

• Product Name: 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid
• CAS No: 321687-05-2
• MF: C₁₅H₁₁FO₃
• MW: 258.244447946548
• CID: 3053820
• PubChem ID: 4161115
• Update Time: 2025-10-29

2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid
• 2-(4-fluoro-3-methylbenzoyl)benzoicacid
• 2-(4-fluoro-3-methylbenzoyl)benzoic acid
• 321687-05-2
• SCHEMBL5310854
• AKOS003625696

• MDL： MFCD00532613
• Inchi： 1S/C15H11FO3/c1-9-8-10(6-7-13(9)16)14(17)11-4-2-3-5-12(11)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key： RFNUZPIMNJBZRN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 258.06922237Da
• Monoisotopic Mass: 258.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid

2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid: A Comprehensive Overview

The compound 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid (CAS No. 321687-05-2) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which incorporates both aromatic and fluorinated functionalities. The presence of the 4-fluoro-3-methyl-benzoyl group attached to a benzoic acid backbone introduces a range of interesting chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid through various methodologies. One notable approach involves the use of Friedel-Crafts acylation reactions, where the acyl group is introduced onto the aromatic ring under specific catalytic conditions. This method has been optimized to achieve high yields and selectivity, ensuring the production of pure samples for further studies. Additionally, researchers have explored alternative strategies, such as Suzuki coupling reactions, to construct similar frameworks with enhanced functionalization capabilities.

The molecular structure of 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid plays a pivotal role in its chemical reactivity and biological activity. The fluorine atom at the para position of the benzoyl group imparts electronic effects that can influence the molecule's stability and reactivity. Similarly, the methyl group at the meta position contributes to steric effects, which can modulate interactions with other molecules. These structural features make the compound an attractive candidate for exploring its potential in drug design and materials synthesis.

In terms of applications, 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid has shown promise in several areas. In pharmacology, this compound has been investigated as a potential lead molecule for anti-inflammatory and anticancer drug development. Studies have demonstrated that its unique structure can interact with key biological targets, such as enzymes involved in inflammatory pathways or oncogenic signaling cascades. Furthermore, its ability to modulate cellular responses suggests that it could be developed into a therapeutic agent with improved efficacy and reduced side effects.

Another area where this compound has gained traction is in materials science. The aromatic backbone of 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid makes it suitable for use in constructing advanced materials, such as organic semiconductors or functional polymers. Researchers have explored its potential as a building block for self-assembling monolayers or stimuli-responsive materials. Its ability to undergo reversible chemical transformations under specific conditions could pave the way for innovative applications in sensors or adaptive materials.

Recent studies have also highlighted the environmental implications of 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid. Due to its fluorinated nature, concerns have been raised regarding its persistence in natural ecosystems and potential bioaccumulation. However, preliminary data suggest that under certain environmental conditions, this compound undergoes degradation through photochemical or microbial pathways. Further research is needed to fully understand its environmental fate and develop strategies for mitigating any adverse effects.

In conclusion, 2-(4-Fluoro-3-methyl-benzoyl)-benzoic acid (CAS No. 321687-05-2) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for both academic exploration and industrial innovation. As research continues to unfold, this compound is expected to contribute even more significantly to our understanding of organic chemistry and its practical applications.